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Compound of Interest

Compound Name: 2,5-Diaminobenzonitrile

Cat. No.: B076791

Technical Support Center: 2,5-
Diaminobenzonitrile

This guide provides essential safety information, troubleshooting advice, and frequently asked
guestions for the safe handling and storage of 2,5-Diaminobenzonitrile. It is intended for
researchers, scientists, and professionals in drug development.

Safety and Physical Properties

A summary of the key safety and physical data for 2,5-Diaminobenzonitrile is provided below.
This information has been compiled from various safety data sheets.
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Property Value Citations
Appearance Light brown to khaki solid. [1112]
Molecular Formula C7H7N3 [3114]
Molecular Weight 133.15 g/mol [4]

Melting Point 90-92 °C [1][5]
Boiling Point 371 °C [1]

Flash Point 178 °C [1]

Storage Temperature

2-8 °C, under inert gas

(Nitrogen or Argon).

[1]

Solubility

Sparingly soluble in water.

[6]

Hazard Statements

H302+H312+H332 (Harmful if
swallowed, in contact with skin
or if inhaled), H315 (Causes
skin irritation), H319 (Causes
serious eye irritation), H335
(May cause respiratory

irritation).

Precautionary Statements

P261 (Avoid breathing
dust/fume/gas/mist/vapours/sp
ray), P280 (Wear protective
gloves/ eye protection/ face
protection), P305+P351+P338
(IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing).

[3]

Experimental Workflow for Safe Handling
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The following diagram outlines the standard workflow for safely handling 2,5-
Diaminobenzonitrile in a laboratory setting.
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Caption: Workflow for the safe handling of 2,5-Diaminobenzonitrile.

Troubleshooting Guide

This section addresses specific issues that may arise during the handling and storage of 2,5-
Diaminobenzonitrile.

Question: The solid 2,5-Diaminobenzonitrile has changed color from light brown to a darker
shade. Is it still usable? Answer: A color change may indicate degradation or oxidation. It is
recommended to assess the purity of the material using an appropriate analytical technique
(e.g., NMR, LC-MS) before use. To prevent this, always store the compound under an inert
atmosphere as recommended.[1]

Question: | observe fine dust becoming airborne when handling the solid. What should | do?
Answer: Immediately cease handling and ensure your fume hood is functioning correctly. If you
are not already, wear appropriate respiratory protection. To minimize dust formation, handle the
solid carefully and avoid creating fine powders. Consider preparing a stock solution in a
suitable solvent if your experimental procedure allows.

Question: What is the appropriate first aid response for skin or eye contact with 2,5-
Diaminobenzonitrile? Answer: For skin contact, immediately wash the affected area with
plenty of soap and water.[2] If skin irritation persists, seek medical attention. For eye contact,
rinse cautiously with water for several minutes.[2][3] If you are wearing contact lenses, remove
them if it is easy to do so and continue rinsing.[3] Seek immediate medical attention.

Question: What should | do in case of a small spill of 2,5-Diaminobenzonitrile powder?
Answer: For a small spill, ensure the area is well-ventilated, preferably within a fume hood.[2]
Wear your personal protective equipment.[2] Carefully sweep up the solid material and place it
into a suitable, closed container for disposal.[2] Avoid creating dust.[2] Clean the spill area
thoroughly.

Frequently Asked Questions (FAQS)

Q1: What are the primary hazards associated with 2,5-Diaminobenzonitrile? Al: 2,5-
Diaminobenzonitrile is harmful if swallowed, inhaled, or in contact with skin. It can cause skin
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irritation, serious eye irritation, and may cause respiratory irritation.[2] A significant hazard is the
potential liberation of very toxic gas upon contact with acids.

Q2: What personal protective equipment (PPE) is required when handling this compound? A2:
You should always wear chemical-resistant gloves, safety goggles with side shields or a face
shield, and a lab coat.[2] Work in a well-ventilated area, preferably a chemical fume hood, to
avoid inhalation of dust or vapors.[2]

Q3: What are the ideal storage conditions for 2,5-Diaminobenzonitrile? A3: It should be stored
in a tightly closed container in a cool, dry, and well-ventilated place.[6] For long-term stability,
storage at 2-8°C under an inert atmosphere (such as nitrogen or argon) is recommended.[1]

Q4: What substances are incompatible with 2,5-Diaminobenzonitrile? A4: This compound is
incompatible with strong oxidizing agents, strong acids, strong bases, and strong reducing
agents.[2] It is crucial to avoid contact with acids, as this can liberate highly toxic gas. Do not
store near acids.

Q5: How should I dispose of waste 2,5-Diaminobenzonitrile? A5: Dispose of the compound
and its container in accordance with local, state, and federal regulations at an approved waste
disposal plant.[2] Do not allow the product to enter drains.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076791#safe-handling-and-storage-of-2-5-
diaminobenzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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